Cas no 864926-66-9 (3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
- Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 4,7-dihydro-2-[[4-(phenylmethyl)benzoyl]amino]-, 3,6-diethyl ester
- 3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
- 864926-66-9
- diethyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
- diethyl 2-[(4-benzylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
- AKOS024604401
- F1298-0261
-
- Inchi: 1S/C27H28N2O5S/c1-3-33-26(31)23-21-14-15-29(27(32)34-4-2)17-22(21)35-25(23)28-24(30)20-12-10-19(11-13-20)16-18-8-6-5-7-9-18/h5-13H,3-4,14-17H2,1-2H3,(H,28,30)
- InChI Key: IBTLZGBABKPQHL-UHFFFAOYSA-N
- SMILES: C1N(C(OCC)=O)CCC2C(C(OCC)=O)=C(NC(=O)C3=CC=C(CC4=CC=CC=C4)C=C3)SC1=2
Computed Properties
- Exact Mass: 492.17189317g/mol
- Monoisotopic Mass: 492.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.284±0.06 g/cm3(Predicted)
- Boiling Point: 612.5±55.0 °C(Predicted)
- pka: 12.76±0.20(Predicted)
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1298-0261-2μmol |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-5μmol |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-10μmol |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-20μmol |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-1mg |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-2mg |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-3mg |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-4mg |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-5mg |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0261-10mg |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
864926-66-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
Introduction to 3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 864926-66-9) in Modern Chemical and Pharmaceutical Research
The compound 3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate, identified by its unique Chemical Abstracts Service (CAS) number 864926-66-9, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This heterocyclic compound combines elements of thiophene and pyridine rings, adorned with functional groups that enhance its potential as a bioactive scaffold. The presence of ethyl substituents at the 3 and 6 positions, coupled with the amide linkage to a benzyl group at the 2-position, and the dicarboxylate functionality at the 3 and 6 positions, contributes to its complex molecular architecture. Such structural features are often engineered to modulate electronic properties and biological interactions.
In recent years, there has been growing interest in designing molecules that can interact with biological targets in novel ways. The thieno[2,3-cpyridine] core is particularly noteworthy due to its ability to engage with various enzymes and receptors. For instance, derivatives of this scaffold have been explored for their potential in inhibiting kinases and other enzymes implicated in cancer progression. The benzylamido moiety serves as a hydrogen bond acceptor and can be tailored to fit into specific binding pockets of proteins. Furthermore, the dicarboxylate groups introduce negative charges that may enhance solubility and binding affinity under physiological conditions.
Recent studies have highlighted the importance of 3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 864926-66-9) in drug discovery pipelines. Researchers have leveraged computational methods to predict its binding modes to target proteins. For example, molecular docking simulations suggest that this compound may interact with ATP-binding sites of kinases such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). The ethyl groups are predicted to stabilize interactions through hydrophobic interactions with aromatic residues in the binding pocket.
The benzylamido group is particularly intriguing because it can be further modified to enhance potency or selectivity. In one study published in a leading pharmaceutical journal, researchers synthesized analogs of this compound by varying the substitution pattern on the benzyl ring. They found that certain derivatives exhibited improved inhibitory activity against mutant forms of EGFR found in resistant cancers. This underscores the importance of fine-tuning molecular structure to achieve desired pharmacological effects.
The dicarboxylate groups at the 3 and 6 positions contribute to the compound's solubility and may also play a role in its mechanism of action. Some preliminary data suggest that these carboxylates can form salt bridges with positively charged residues on target proteins or participate in pH-dependent protonation events that modulate binding affinity. Such features are critical for designing compounds that exhibit optimal pharmacokinetic profiles.
Another area of interest is the potential use of this compound as a tool for studying protein-protein interactions. The unique scaffold allows for easy conjugation with fluorescent probes or other reporters, making it suitable for high-throughput screening assays. Researchers have employed this approach to identify novel interactors of key signaling proteins involved in pathways relevant to inflammation and neurodegeneration.
The synthesis of 3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 864926-66-9) presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences involving cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient preparation of such compounds using transition metal catalysis or enzymatic approaches. These innovations not only improve yield but also reduce waste generation.
In conclusion,3, 6-diethyl 2-(4-benzylbenzamido)-4H, 5H, 6H, 7H-thieno[ 2, 3-cpyridine]-3, 6-dicarboxylate (CAS No. 864926-66-9) stands out as a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and mechanisms,this compound has the potential to play a significant role in developing next-generation treatments for various diseases.
864926-66-9 (3,6-diethyl 2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)